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Compound of Interest

Compound Name: 1-Methylcyclopentene

Cat. No.: B036725

Ensuring the safe and environmentally compliant disposal of 1-Methylcyclopentene is critical
for laboratory safety. This compound is classified as a highly flammable liquid and vapor that
may be fatal if swallowed and enters the airways.[1][2] Adherence to the following procedural
guidance is essential for researchers, scientists, and drug development professionals to
mitigate risks and comply with regulations.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is imperative to observe the following safety

measures:

e Personal Protective Equipment (PPE): All personnel handling 1-Methylcyclopentene must
wear appropriate PPE, including chemical-impermeable gloves, protective clothing, and
eye/face protection such as safety goggles and a face shield.[1]

o Ventilation: Handle the chemical in a well-ventilated area. For all transfers and
manipulations, a chemical fume hood is recommended to prevent the inhalation of vapors.[3]

[4]

e Ignition Sources: 1-Methylcyclopentene is highly flammable, with a flash point of -19°C
(-2.2°F). Keep the chemical and its waste away from all heat, sparks, open flames, and other
potential ignition sources.[1][3][5] Use only non-sparking tools and explosion-proof
equipment when handling.[1][3]
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e Grounding: To prevent ignition from static electricity, ensure that all containers and receiving
equipment are properly grounded and bonded during transfer.[1][3][5]

Quantitative Hazard and Physical Data

For quick reference, key quantitative data for 1-Methylcyclopentene are summarized below.

Property Value Source
CAS Number 693-89-0 [1]
Molecular Formula CeH1o [2]
Molecular Weight 82.14 g/mol [2]
Physical Form Colorless Liquid [5]
Density 0.78 g/mL at 25°C

Boiling Point 72°C at 754 mmHg

Flash Point -19°C (-2.2°F) - closed cup

Flammable Ligquid (Category
Hazard Classifications 2), Aspiration Toxicity [1][2]
(Category 1)

Step-by-Step Disposal Protocol

Disposal of 1-Methylcyclopentene must be managed as hazardous waste in accordance with
federal, state, and local regulations.[4] Never dispose of this chemical down the drain or in
regular trash.[6][7]

Step 1: Waste Collection and Containment

e Select Appropriate Container: Collect 1-Methylcyclopentene waste in a designated, leak-
proof container that is chemically compatible with the substance.[8] Plastic containers are
often preferred for solvent waste.[7] The container must have a secure, tightly sealed
closure.[1][8]
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e Do Not Overfill: Fill the waste container to no more than 90% of its capacity to allow for vapor
expansion and prevent spills.[9]

e Segregate Waste: Do not mix 1-Methylcyclopentene waste with incompatible chemicals,
particularly oxidizing agents.[1] While compatible flammable solvents can sometimes be
combined in the same waste drum, consult your institution's specific guidelines.[9]

Step 2: Labeling

o Proper Identification: Clearly label the waste container with a "Hazardous Waste" label as
soon as the first drop of waste is added.[9]

 List Contents: The label must include the full chemical name ("1-Methylcyclopentene") and
a clear indication of its hazards (e.g., "Flammable," "Aspiration Hazard").

Step 3: Temporary Storage

o Designated Storage Area: Store the sealed and labeled waste container in a designated
Satellite Accumulation Area (SAA).[7]

o Safe Location: The SAA must be at or near the point of generation and under the control of
laboratory personnel.[8][9] It should be a well-ventilated, cool area away from heat and
ignition sources.[1][4]

» Secondary Containment: Place the waste container in a secondary containment bin to
prevent spills from reaching drains or other sensitive areas.[8][9]

Step 4: Professional Disposal

o Contact EH&S: Arrange for the pickup and disposal of the hazardous waste through your
institution's Environmental Health and Safety (EH&S) department or a licensed professional
waste disposal service.[1][7]

e Regulatory Compliance: Chemical waste generators must comply with regulations set by the
Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act
(RCRA).[8][9] Your EH&S office will ensure that the waste is transported to an approved
treatment and disposal facility.[10]
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Spill Management

In the event of a spill:
e Evacuate non-essential personnel and remove all ignition sources.[3]
e Ensure the area is well-ventilated.

o Wearing appropriate PPE, contain the spill using an inert absorbent material such as sand,
vermiculite, or activated charcoal adsorbent.[1]

o Collect the absorbent material and spilled chemical using non-sparking tools and place it into
a sealed, labeled container for hazardous waste disposal.[1][3]

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of 1-
Methylcyclopentene.
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Caption: Workflow for the safe disposal of 1-Methylcyclopentene waste.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b036725?utm_src=pdf-body-img
https://www.benchchem.com/product/b036725?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b036725?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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